Cas no 2171187-26-9 (5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}furan-2-carboxylic acid)
5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}furan-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}furan-2-carboxylic acid
- 2171187-26-9
- EN300-1504469
- 5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}furan-2-carboxylic acid
-
- Inchi: 1S/C25H24N2O6/c1-2-21(23(28)26-13-15-11-12-22(33-15)24(29)30)27-25(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-12,20-21H,2,13-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t21-/m0/s1
- InChI Key: DACQHUUVRYQMKY-NRFANRHFSA-N
- SMILES: O(C(N[C@H](C(NCC1=CC=C(C(=O)O)O1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 448.16343649g/mol
- Monoisotopic Mass: 448.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 118Ų
5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}furan-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1504469-1.0g |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}furan-2-carboxylic acid |
2171187-26-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1504469-50mg |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}furan-2-carboxylic acid |
2171187-26-9 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1504469-100mg |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}furan-2-carboxylic acid |
2171187-26-9 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1504469-250mg |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}furan-2-carboxylic acid |
2171187-26-9 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1504469-500mg |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}furan-2-carboxylic acid |
2171187-26-9 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1504469-1000mg |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}furan-2-carboxylic acid |
2171187-26-9 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1504469-2500mg |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}furan-2-carboxylic acid |
2171187-26-9 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1504469-5000mg |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}furan-2-carboxylic acid |
2171187-26-9 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1504469-10000mg |
5-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}furan-2-carboxylic acid |
2171187-26-9 | 10000mg |
$14487.0 | 2023-09-27 |
5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}furan-2-carboxylic acid Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}furan-2-carboxylic acid
5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}furan-2-carboxylic acid
The compound with CAS number 2171187-26-9, named 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}furan-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is characterized by its unique structure, which incorporates a furan ring system, an (S)-configured amino group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The combination of these structural elements makes it a valuable tool in modern chemical synthesis and biological research.
Furan rings are well-known for their aromaticity and stability, making them a common motif in natural products and synthetic compounds. In this compound, the furan ring is substituted at the 5-position with a butanamide group that is further modified by an Fmoc protecting group. The Fmoc group is a widely used protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This feature makes the compound particularly useful in the synthesis of complex peptides and proteins.
The S-configured amino group in this compound adds another layer of complexity and functionality. Stereochemistry plays a crucial role in determining the biological activity of molecules, and the presence of an (S)-configured center suggests potential applications in enantioselective synthesis or as a chiral building block in medicinal chemistry. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in achieving desired pharmacokinetic profiles and minimizing adverse effects.
From a synthetic perspective, the preparation of this compound involves a series of intricate reactions, including nucleophilic substitutions, amide bond formations, and stereoselective reductions. The use of Fmoc protection during synthesis ensures that the amino group remains inert until its controlled deprotection at later stages. This level of control is essential for constructing molecules with high precision and complexity.
Recent advancements in chemical biology have also explored the use of such compounds as probes for studying enzyme activity and protein interactions. For instance, derivatives of this compound have been employed as substrates for proteases, providing insights into enzyme mechanisms and potential therapeutic targets. Additionally, its structural features make it a promising candidate for use in click chemistry and other modular assembly strategies.
In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. While further research is needed to fully understand its pharmacological properties, its unique structure positions it as a valuable lead compound for drug discovery efforts.
The integration of advanced synthetic techniques with cutting-edge biological assays has opened new avenues for exploring the potential applications of 5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}furan-2-carboxylic acid. As researchers continue to unlock its full potential, this compound is likely to play an increasingly important role in both academic research and industrial development.
2171187-26-9 (5-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}furan-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)